An In-depth Technical Guide to Octadecatrienoic Acid: Chemical Structure, Properties, and Biological Activities
An In-depth Technical Guide to Octadecatrienoic Acid: Chemical Structure, Properties, and Biological Activities
A Note on Nomenclature: The term "octadecaprenol" appears to be a non-standard or erroneous name. Based on the principles of chemical nomenclature, "octadecaprenol" would describe a C90 isoprenoid alcohol, a significantly different and less commonly studied molecule. It is highly probable that the intended subject of this guide is octadecatrienoic acid , a C18 polyunsaturated fatty acid with numerous isomers of significant interest to researchers, scientists, and drug development professionals. This guide will, therefore, focus on the chemical structure, properties, and biological activities of octadecatrienoic acid and its key isomers.
Chemical Structure and Isomers of Octadecatrienoic Acid
Octadecatrienoic acid is a polyunsaturated fatty acid with an 18-carbon backbone and three double bonds. Its chemical formula is C₁₈H₃₀O₂. The various isomers of octadecatrienoic acid differ in the position and configuration (cis or trans) of these double bonds, leading to a wide range of distinct chemical and biological properties. Some of the most studied isomers include:
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α-Linolenic Acid (ALA): An omega-3 fatty acid with the IUPAC name (9Z,12Z,15Z)-octadeca-9,12,15-trienoic acid. It is an essential fatty acid for humans and is commonly found in plant-based oils such as flaxseed, walnut, and canola oil.
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γ-Linolenic Acid (GLA): An omega-6 fatty acid with the IUPAC name (6Z,9Z,12Z)-octadeca-6,9,12-trienoic acid. It is found in evening primrose oil, borage oil, and blackcurrant seed oil.
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Conjugated Linolenic Acids (CLnAs): A group of isomers where the double bonds are conjugated (not separated by a methylene (B1212753) group). An example is Punicic acid ((9Z,11E,13Z)-octadeca-9,11,13-trienoic acid), found in pomegranate seed oil. While structurally distinct, they are often studied alongside other octadecatrienoic acids for their potent biological effects.
Closely related and often discussed in the same context are the Conjugated Linoleic Acids (CLAs) , which are isomers of octadecadienoic acid (C₁₈H₃₂O₂). Due to their overlapping biological activities, particularly in modulating lipid metabolism and inflammation, they are relevant to this discussion.
Physicochemical Properties of Key Isomers
The physical and chemical properties of octadecatrienoic acid isomers are influenced by the arrangement of their double bonds. The following table summarizes key quantitative data for α-linolenic acid and γ-linolenic acid.
| Property | α-Linolenic Acid (ALA) | γ-Linolenic Acid (GLA) |
| Molecular Formula | C₁₈H₃₀O₂ | C₁₈H₃₀O₂ |
| Molecular Weight | 278.43 g/mol | 278.43 g/mol [1] |
| CAS Number | 463-40-1[2] | 506-26-3[1] |
| Appearance | Colorless to pale yellow liquid[3] | Colorless to pale yellow oil |
| Melting Point | -11 °C[4] | -11.3 to -11 °C[5] |
| Boiling Point | 232 °C at 17 mmHg[4][6] | 125 °C at 0.05 mmHg[5] |
| Density | 0.91 g/mL[2] | Not readily available |
| Solubility | Insoluble in water; soluble in organic solvents like ethanol (B145695) and chloroform (B151607).[3] | Insoluble in water; soluble in organic solvents like ethanol, methanol, and ethyl acetate.[7][8] |
Biological Activities and Signaling Pathways
The isomers of octadecatrienoic acid and related compounds exhibit a range of biological activities, primarily through the modulation of key signaling pathways involved in inflammation and metabolism.
Anti-inflammatory Effects of γ-Linolenic Acid (GLA)
GLA has been shown to possess significant anti-inflammatory properties. One of the key mechanisms is its ability to inhibit the activation of nuclear factor-kappa B (NF-κB) and activator protein-1 (AP-1), two major transcription factors that regulate the expression of pro-inflammatory genes. This inhibition is thought to be mediated by the suppression of the ERK and JNK signaling pathways.[6]
Regulation of Lipid Metabolism by Conjugated Linoleic Acid (CLA) via PPARs
Conjugated linoleic acid isomers are known to be potent ligands for Peroxisome Proliferator-Activated Receptors (PPARs), which are nuclear receptors that play a critical role in the regulation of lipid and glucose metabolism. Activation of PPARα by CLA can lead to an increase in fatty acid oxidation, while activation of PPARγ is central to adipogenesis.
Suppression of Cholesterol and Triacylglycerol Biosynthesis by α-Linolenic Acid (ALA)
α-Linolenic acid has been shown to suppress the biosynthesis of cholesterol and triacylglycerols. This is achieved by down-regulating the expression of Sterol Regulatory Element-Binding Proteins (SREBPs), specifically SREBP-2, SREBP-1a, and SREBP-1c. These transcription factors are master regulators of genes involved in lipid synthesis.
Experimental Protocols
Analysis of Fatty Acid Profile by Gas Chromatography-Mass Spectrometry (GC-MS)
This protocol outlines the general steps for the analysis of fatty acids in a biological sample.
Objective: To identify and quantify the fatty acid composition of a sample.
Principle: Fatty acids are extracted from the sample and converted to their more volatile fatty acid methyl esters (FAMEs) for separation and detection by GC-MS.
Methodology:
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Lipid Extraction:
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Homogenize the sample (e.g., tissue, cells) in a chloroform:methanol (2:1, v/v) mixture.
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Separate the lipid-containing chloroform layer.
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Evaporate the solvent to obtain the total lipid extract.
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Saponification and Methylation (Preparation of FAMEs):
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To the lipid extract, add methanolic sodium hydroxide (B78521) and reflux to saponify the lipids.
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Add a methylation reagent such as boron trifluoride-methanol (BF₃-methanol) and reflux to convert the free fatty acids to FAMEs.
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Extract the FAMEs with a non-polar solvent like hexane.
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GC-MS Analysis:
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Injector: Split/splitless injector, typically at 250 °C.
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Column: A polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm).
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Carrier Gas: Helium at a constant flow rate of 1 mL/min.
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Oven Temperature Program: A temperature gradient is used to separate the FAMEs. For example: start at 60 °C, ramp to 215 °C at 15 °C/min, then to 250 °C at 10 °C/min, and finally to 280 °C at 5 °C/min with a final hold.[9]
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Mass Spectrometer: Operated in electron ionization (EI) mode. The mass range is typically scanned from m/z 30 to 500.
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Data Analysis:
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Identify individual FAMEs by comparing their mass spectra and retention times to those of known standards.
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Quantify the fatty acids by comparing the peak areas to an internal standard.
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Determination of Melting Point by Capillary Method
This protocol describes a standard method for determining the melting point of fats and fatty acids.
Objective: To determine the temperature at which a fat or fatty acid transitions from a solid to a liquid.
Principle: A small, solidified sample in a capillary tube is heated at a controlled rate in a liquid bath. The temperature at which the sample becomes completely clear and liquid is recorded as the melting point.
Methodology:
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Sample Preparation:
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Melt the fatty acid sample at a low temperature.
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Draw the melted sample into a capillary tube to a height of about 10 mm.[10]
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Fuse the end of the tube containing the sample in a small flame.
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Place the capillary tube in a refrigerator at 4-10 °C overnight to ensure complete solidification.
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Apparatus Setup:
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Attach the capillary tube to a thermometer using a rubber band, ensuring the sample is level with the thermometer's mercury bulb.
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Suspend the thermometer in a beaker of water (the heating bath).
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Melting Point Determination:
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Begin heating the water bath while stirring continuously.
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The heating rate should be approximately 0.5 °C per minute as the temperature approaches the expected melting point.
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Observe the sample closely. The melting point is the temperature at which the sample becomes completely clear and liquid.[11]
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Repeat the measurement with additional capillary tubes and report the average temperature.
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In Vitro Anti-inflammatory Assay in RAW 264.7 Macrophages
This protocol outlines a method to assess the anti-inflammatory activity of fatty acids by measuring their effect on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells.
Objective: To determine if a fatty acid can inhibit the inflammatory response in macrophages.
Principle: LPS stimulates RAW 264.7 macrophages to produce pro-inflammatory mediators, including nitric oxide. The anti-inflammatory potential of a compound can be quantified by measuring the reduction in NO production.
Methodology:
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Cell Culture:
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Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% fetal bovine serum and 1% penicillin/streptomycin at 37 °C in a 5% CO₂ incubator.
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Seed the cells into 96-well plates at a density of approximately 5 x 10⁴ cells/well and allow them to adhere overnight.[12]
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Treatment:
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Treat the cells with various concentrations of the fatty acid for a predetermined pre-incubation period.
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Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include control wells with cells only, cells with LPS only, and cells with the fatty acid only.
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Nitric Oxide (NO) Measurement (Griess Assay):
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After the incubation period, collect the cell culture supernatant.
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Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine).
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Incubate at room temperature for 10-15 minutes.
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Measure the absorbance at 540 nm using a microplate reader. The absorbance is proportional to the nitrite (B80452) (a stable product of NO) concentration.
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Data Analysis:
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Calculate the concentration of nitrite in each sample using a sodium nitrite standard curve.
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Determine the percentage inhibition of NO production by the fatty acid compared to the LPS-only control.
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It is also crucial to perform a cell viability assay (e.g., MTT or CCK-8) to ensure that the observed reduction in NO is not due to cytotoxicity of the fatty acid.
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References
- 1. gamma-Linolenic Acid [drugfuture.com]
- 2. chemsynthesis.com [chemsynthesis.com]
- 3. Linolenic Acid | C18H30O2 | CID 5280934 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. α-Linolenic acid - Wikipedia [en.wikipedia.org]
- 5. tuscany-diet.net [tuscany-diet.net]
- 6. webqc.org [webqc.org]
- 7. CAS 506-26-3: Gamma-linolenic acid | CymitQuimica [cymitquimica.com]
- 8. γ-Linolenic Acid (6c, 9c, 12c) - LKT Labs [lktlabs.com]
- 9. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
- 10. Experiment 18 Determination of Melting Point or Solidification Point of Oils and Fats | PDF | Melting Point | Freezing [scribd.com]
- 11. spandidos-publications.com [spandidos-publications.com]
- 12. researchgate.net [researchgate.net]
